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Compound of Interest

Compound Name:
2-Ethoxycarbonyl-4'-

nitrobenzophenone

Cat. No.: B1323960 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for the handling and disposal of 2-Ethoxycarbonyl-4'-nitrobenzophenone. The following

procedural guidance is based on best practices and data from structurally similar compounds,

ensuring a proactive approach to laboratory safety.

Researchers, scientists, and drug development professionals are advised to adhere to these

protocols to minimize risk and ensure a safe working environment. While a specific Safety Data

Sheet (SDS) for 2-Ethoxycarbonyl-4'-nitrobenzophenone was not identified, the safety

information for related compounds such as benzophenone, 4-nitrobenzophenone, and ethyl 4-

nitrobenzoate provides a strong basis for safe handling procedures.

Personal Protective Equipment (PPE)
When handling 2-Ethoxycarbonyl-4'-nitrobenzophenone, a comprehensive PPE strategy is

essential. The following table summarizes the required protective gear.
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Body Part
Personal Protective

Equipment
Standard/Specification

Eyes

Chemical safety goggles or a

face shield worn over safety

glasses.[1][2]

ANSI Z.87.1 1989 standard or

European Standard EN166.[1]

[2]

Skin

Chemical-resistant gloves

(e.g., disposable nitrile gloves)

and a lab coat.[1]

Ensure gloves provide

adequate protection against

the chemical hazards.[1]

Respiratory

Use in a well-ventilated area. A

respirator may be required if

dust or aerosols are

generated.[1][2]

NIOSH-approved respirator if

required.[3]

Body
Long pants and closed-toe,

closed-heel shoes.[1]

Avoid polyester or acrylic

clothing.[1]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical to minimize exposure and prevent

accidents.

Preparation: Before handling the compound, ensure that the designated workspace is clean

and uncluttered. A functioning eyewash station and safety shower must be readily

accessible.[3] All necessary PPE should be inspected and donned correctly.

Handling: Conduct all manipulations of 2-Ethoxycarbonyl-4'-nitrobenzophenone within a

certified chemical fume hood to ensure adequate ventilation.[3] Avoid the formation of dust

and aerosols.[4] Use spark-proof tools if there is a risk of combustible dust concentrations.[4]

Weighing and Transfer: When weighing, use a balance with a draft shield or conduct the

operation in a fume hood. Use appropriate tools to handle the solid material, minimizing the

potential for spills.

In Case of Exposure:
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Skin Contact: Immediately wash the affected area with soap and plenty of water for 15-20

minutes.[4] Remove contaminated clothing.[5]

Eye Contact: Rinse eyes cautiously with water for at least 15 minutes, removing contact

lenses if present and easy to do so.[6] Seek medical attention.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and drink plenty of water.

[2] Seek immediate medical assistance.[2]

Post-Handling: Thoroughly clean the work area after use. Wash hands and any exposed skin

thoroughly after handling.[6]

Disposal Plan: Safe Waste Management
Proper disposal of 2-Ethoxycarbonyl-4'-nitrobenzophenone and its containers is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation: All waste contaminated with 2-Ethoxycarbonyl-4'-nitrobenzophenone,

including unused product, contaminated PPE, and cleaning materials, should be collected in

a designated, properly labeled hazardous waste container.

Container Management: Keep the waste container tightly closed and store it in a cool, dry,

and well-ventilated area, away from incompatible materials such as strong oxidizing agents

and strong bases.[2][7]

Disposal Procedure: Dispose of the chemical waste in accordance with local, regional, and

national hazardous waste regulations.[2] Do not empty into drains.[2] Chemical waste

generators must determine whether a discarded chemical is classified as a hazardous waste

to ensure complete and accurate classification.[2]

Quantitative Data Summary
The following table summarizes key quantitative data for related compounds, which can serve

as a reference for understanding the potential hazards of 2-Ethoxycarbonyl-4'-
nitrobenzophenone.
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Property
4-

Nitrobenzophenone

Ethyl 4-

nitrobenzoate
Benzophenone

Molecular Formula C13H9NO3 C9H9NO4 C13H10O

Molecular Weight 227.22 g/mol 195.18 g/mol 182.22 g/mol

Melting Point 136 - 138 °C[2] 56 - 59 °C 47 - 51 °C

Boiling Point
No information

available

No information

available
305 °C[4]

Flash Point
No information

available
> 110 °C > 110 °C

Experimental Workflow for Safe Handling
The following diagram illustrates the logical flow of operations for the safe handling and

disposal of 2-Ethoxycarbonyl-4'-nitrobenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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